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Compound of Interest

Compound Name: Oct-1-EN-6-yne

Cat. No.: B14322320 Get Quote

Essential Safety and Handling Guide for Oct-1-en-6-
yne
This guide provides critical safety, handling, and disposal information for Oct-1-en-6-yne,

tailored for researchers, scientists, and professionals in drug development. The following

procedures are designed to ensure the safe execution of laboratory operations involving this

compound.

Chemical Profile and Hazards:

Oct-1-en-6-yne is a volatile and flammable organic compound. While a specific Safety Data

Sheet (SDS) for Oct-1-en-6-yne is not readily available, data from analogous compounds like

1-octyne and 1-octene indicate significant hazards. It is presumed to be a highly flammable

liquid and vapor, a skin irritant, and may cause respiratory irritation.[1] Swallowing the

substance could be fatal if it enters the airways.[1][2]
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Hazard Classification Description

Physical Hazard
Highly flammable liquid and vapor.[2] Vapors

may form explosive mixtures with air.[2]

Health Hazard

Causes skin irritation.[1] May cause serious eye

irritation.[1] May cause respiratory irritation.[1]

May be fatal if swallowed and enters airways

(aspiration hazard).[1][2]

Environmental Hazard Potentially harmful to aquatic life.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure personal safety when handling Oct-1-
en-6-yne.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Chemical Splash

Goggles & Face

Shield

ANSI Z87.1 compliant.

[3] A face shield must

be worn over goggles.

[3]

Protects against

splashes and potential

explosions.

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves.[3][4] Check

manufacturer's

chemical resistance

guide.[5]

Prevents skin contact

and absorption.

Body Protection
Flame-Resistant

Laboratory Coat

Nomex® or

equivalent.[3]

Protects against fire

hazards.

Respiratory Protection
Air-Purifying

Respirator

Required if working

outside a fume hood

or with poor

ventilation. Use a

respirator with organic

vapor cartridges.[5][6]

Prevents inhalation of

harmful vapors.

Footwear Closed-toe Shoes
Made of a non-porous

material.

Protects feet from

spills.[4]

Operational and Disposal Plans
Handling Protocol:

All manipulations of Oct-1-en-6-yne must be conducted within a certified chemical fume hood

to minimize inhalation exposure.[4]

Preparation:

Ensure the fume hood is functioning correctly.

Gather all necessary equipment and reagents.
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Don the appropriate PPE as specified in the table above.

Keep an appropriate fire extinguisher (e.g., dry powder, foam, or carbon dioxide) readily

accessible.

Dispensing and Use:

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

Use non-sparking tools.[1]

Keep the container tightly closed when not in use.[1]

Avoid all sources of ignition, including open flames, hot surfaces, and sparks.

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[1]

Clean the work area and any contaminated equipment.

Disposal Plan:

Waste Collection:

Collect all waste containing Oct-1-en-6-yne in a designated, properly labeled, and sealed

container for flammable liquid waste.[4]

Do not mix with other waste streams, especially oxidizers.[7]

Storage of Waste:

Store the waste container in a cool, well-ventilated, and designated flammable waste

storage area.[7]

Disposal Procedure:

Arrange for disposal through your institution's licensed hazardous waste management

service.[4]
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Do not dispose of Oct-1-en-6-yne down the drain.[4]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, absorb the material with an inert absorbent such as vermiculite or

sand.

Clean-up: Wearing appropriate PPE, collect the absorbed material into a sealed container for

hazardous waste disposal.

Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your

institution's emergency response team.

First Aid Measures:

Inhalation: Move the affected person to fresh air and seek immediate medical attention.[8]

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes.[8] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[8]

Visual Workflow and Logic Diagrams
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Oct-1-en-6-yne Handling Workflow

Preparation
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Caption: Workflow for the safe handling of Oct-1-en-6-yne.
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Emergency Response Logic

action_node Emergency Event

Spill? Personal Exposure? Fire?

Small Spill? Exposure Type? Small Fire?

Contain with Absorbent

Yes

Evacuate & Call Emergency Response

No

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Rinse Skin (15 min) Flush Eyes (15 min) Rinse Mouth (No Vomiting)

Seek Immediate Medical Attention

Use Appropriate Extinguisher

Yes

Evacuate & Activate Alarm

No

Click to download full resolution via product page

Caption: Decision logic for emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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